Cas no 1261453-75-1 (5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole)

• Product Name: 5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole
• CAS No: 1261453-75-1
• MF: C₉H₇F₅O₃
• MW: 258.142100572586
• CID: 4989001
• Update Time: 2025-10-30

5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole

• Inchi： 1S/C9H7F5O3/c1-15-7-4-5(16-8(10)11)2-3-6(7)17-9(12,13)14/h2-4,8H,1H3
• InChI Key： HEGHCZKOBPHJIV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1OC)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 233
• XLogP3: 4
• Topological Polar Surface Area: 27.7

Additional information on 5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole

5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole: A Comprehensive Overview

5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole (CAS No. 1261453-75-1) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes difluoromethoxy and trifluoromethoxy substituents on an anisole backbone. The presence of these fluorinated groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole is C₁₀H₆F₄O₃, and its molecular weight is 246.14 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits high stability under standard conditions. Its solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO) makes it suitable for a wide range of experimental procedures.

In recent years, the interest in fluorinated compounds has surged due to their unique electronic and steric properties. 5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole is no exception. The difluoromethoxy and trifluoromethoxy groups significantly influence the compound's reactivity, stability, and biological activity. These substituents can modulate the electronic environment around the aromatic ring, leading to enhanced lipophilicity and improved metabolic stability.

The synthesis of 5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sequential introduction of the difluoromethoxy and trifluoromethoxy groups onto the anisole backbone using appropriate reagents and catalysts. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research purposes.

In the context of medicinal chemistry, 5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole has shown promise as a lead compound for drug discovery. Its unique structure provides a platform for designing molecules with enhanced pharmacological properties. For instance, studies have demonstrated that compounds containing similar fluorinated motifs exhibit potent activity against various targets, including enzymes, receptors, and ion channels.

A notable application of 5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole is in the development of antiviral agents. Research has shown that fluorinated compounds can interfere with viral replication processes by targeting specific viral enzymes or proteins. This property makes them attractive candidates for combating viral infections, including those caused by influenza viruses and coronaviruses.

Beyond antiviral applications, 5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole has also been explored for its potential in cancer therapy. Fluorinated compounds have been shown to exhibit cytotoxic effects on cancer cells by disrupting key cellular processes such as DNA replication and protein synthesis. Preliminary studies suggest that derivatives of this compound may have selective toxicity towards cancer cells while sparing normal cells, making them promising candidates for further investigation.

The biological activity of 5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole is not limited to its direct pharmacological effects. It also serves as a valuable tool in chemical biology research. By incorporating this compound into bioconjugates or probes, researchers can study the interactions between biomolecules with high specificity and sensitivity. This application has broad implications for understanding cellular processes and developing targeted therapies.

In conclusion, 5-(Difluoromethoxy)-2-(trifluoromethoxy)anisole (CAS No. 1261453-75-1) is a versatile compound with significant potential in various scientific and medical fields. Its unique chemical structure and properties make it an attractive candidate for drug discovery, antiviral research, cancer therapy, and chemical biology studies. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the scientific community.